1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)-

• CAS RN: 141809-39-4
• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.3 g/mol
• IUPAC Name: 4-(2-hydroxyethylamino)-1-thiophen-2-ylbutan-1-one
• InChI: InChI=1S/C10H15NO2S/c12-7-6-11-5-1-3-9(13)10-4-2-8-14-10/h2,4,8,11-12H,1,3,5-7H2
• InChI Key: XTUROKYLQLGFAQ-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)CCCNCCO
• synonyms: 1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)-

Description

1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)- is a chemical compound that has been widely used in scientific research. This compound is also known as TH-302 and has been studied for its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of 1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)- involves the activation of the prodrug under hypoxic conditions. Once activated, the prodrug releases a DNA cross-linking agent that induces cell death in cancer cells. TH-302 has been shown to be effective in killing cancer cells in vitro and in vivo.
Biochemical and Physiological Effects:
1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)- has been shown to be effective in killing cancer cells in vitro and in vivo. TH-302 has also been shown to be well-tolerated in animal studies and clinical trials. However, more research is needed to fully understand the biochemical and physiological effects of TH-302.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)- in lab experiments is its potential use in cancer treatment. TH-302 has been shown to be effective in killing cancer cells and has the potential to be used as a cancer therapy. However, one limitation of using TH-302 in lab experiments is its activation under hypoxic conditions, which may not accurately reflect the conditions found in all solid tumors.

Future Directions

There are several future directions for research on 1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)-. One area of future research is the development of new prodrugs that can be activated under different conditions. Another area of research is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, more research is needed to fully understand the biochemical and physiological effects of TH-302 and its potential use in cancer treatment.

Synthesis Methods

The synthesis of 1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)- involves the reaction of 2-aminoethanethiol with 2-bromo-1-(2-thienyl)ethanone in the presence of a base. The resulting product is then treated with butanone to obtain the final product.

Scientific Research Applications

1-Butanone, 4-((2-hydroxyethyl)amino)-1-(2-thienyl)- has been extensively studied for its potential use in cancer treatment. TH-302 is a prodrug that is activated under hypoxic conditions, which are commonly found in solid tumors. Once activated, TH-302 releases a DNA cross-linking agent that induces cell death in cancer cells.